Cas no 651769-84-5 (1H-Tetrazole, 5-[3-methoxy-4-(2-methylpropoxy)phenyl]-)

• Product Name: 1H-Tetrazole, 5-[3-methoxy-4-(2-methylpropoxy)phenyl]-
• CAS No: 651769-84-5
• MF: C₁₂H₁₆N₄O₂
• MW: 248.281042098999
• CID: 403270
• PubChem ID: 23540982
• Update Time: 2025-04-19

1H-Tetrazole, 5-[3-methoxy-4-(2-methylpropoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 5-[3-methoxy-4-(2-methylpropoxy)phenyl]-
• 5-[3-methoxy-4-(2-methylpropoxy)phenyl]-2H-tetrazole
• DTXSID20634841
• 651769-84-5

• Inchi： 1S/C12H16N4O2/c1-8(2)7-18-10-5-4-9(6-11(10)17-3)12-13-15-16-14-12/h4-6,8H,7H2,1-3H3,(H,13,14,15,16)
• InChI Key： HHBHSFYIVSNIKS-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C2N=NNN=2)=CC=1OC)CC(C)C

Computed Properties

• Exact Mass: 248.12748
• Monoisotopic Mass: 248.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 72.92